Cas no 2229385-74-2 (1-ethyl-5-(2-nitroethyl)-1H-1,2,4-triazole)

• Product Name: 1-ethyl-5-(2-nitroethyl)-1H-1,2,4-triazole
• CAS No: 2229385-74-2
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 6217933
• PubChem ID: 165625585
• Update Time: 2025-09-25

1-ethyl-5-(2-nitroethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(2-nitroethyl)-1H-1,2,4-triazole
• EN300-1778847
• 2229385-74-2

• Inchi： 1S/C6H10N4O2/c1-2-9-6(7-5-8-9)3-4-10(11)12/h5H,2-4H2,1H3
• InChI Key： JYKPVMJWYUQBSF-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1=NC=NN1CC)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.5Ų

Additional information on 1-ethyl-5-(2-nitroethyl)-1H-1,2,4-triazole

1-Ethyl-5-(2-Nitroethyl)-1H-1,2,4-Triazole: A Comprehensive Overview

1-Ethyl-5-(2-nitroethyl)-1H-1,2,4-triazole (CAS No. 2229385-74-2) is a heterocyclic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a triazole ring with two substituents: an ethyl group at position 1 and a 2-nitroethyl group at position 5. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The triazole ring is a five-membered aromatic heterocycle containing three nitrogen atoms and two carbon atoms. In 1-ethyl-5-(2-nitroethyl)-1H-1,2,4-triazole, the ethyl group at position 1 provides steric bulk and enhances the compound's stability, while the 2-nitroethyl group at position 5 introduces electron-withdrawing effects due to the nitro group. These features make the compound highly reactive under certain conditions and suitable for various chemical transformations.

Recent studies have highlighted the potential of 1-ethyl-5-(2-nitroethyl)-1H-1,2,4-triazole as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The presence of nitrogen atoms in the triazole ring allows for strong coordination with metal ions, making this compound a valuable building block in materials chemistry.

In terms of synthesis, 1-ethyl-5-(2-nitroethyl)-1H-1,2,4-triazole can be prepared through several routes. One common method involves the cyclization of an appropriate diamine derivative in the presence of a nitrating agent or nitroso compound. The reaction conditions are optimized to ensure high yields and purity of the final product.

The physical properties of CAS No. 2229385-74-2 are critical for its applications. For instance, its melting point is around 300°C under standard conditions, indicating good thermal stability. The compound is also soluble in common organic solvents such as dichloromethane and DMF but poorly soluble in water due to its hydrophobic nature.

One of the most promising applications of 1-ethyl-5-(2-nitroethyl)-1H-1,2,4-triazole lies in its use as an intermediate in drug discovery programs. Its ability to form stable complexes with metal ions makes it a candidate for designing bioactive compounds with potential therapeutic applications.

Recent research has also explored the use of this compound in agrochemicals as a fungicide or herbicide precursor due to its ability to inhibit specific enzymes involved in plant pathogenic processes.

In conclusion, CAS No. 2229385-74 -based compounds like 1-Ethyl -5 -(Nitro Ethyl ) - Triazole are versatile building blocks with immense potential across multiple disciplines.